Cas no 2227934-75-8 (rac-2-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid)

Technical Introduction: rac-2-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid is a chiral, Fmoc-protected amino acid derivative featuring a cyclohexene scaffold. Its key structural attributes include a reactive carboxyl group and an Fmoc-protected amine, making it suitable for solid-phase peptide synthesis (SPPS) and other applications requiring selective deprotection. The cyclohexene ring introduces conformational constraints, which can influence peptide secondary structure and stability. This compound is particularly valuable in medicinal chemistry and peptide research, where precise stereochemistry and functional group compatibility are critical. Its synthetic versatility and well-defined protection/deprotection profile enhance its utility in constructing complex peptidomimetics or bioactive molecules. (Word count: ~100)
rac-2-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid structure
2227934-75-8 structure
Product Name:rac-2-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid
CAS No:2227934-75-8
MF:C26H28N2O5
MW:448.510927200317
CID:5834765
PubChem ID:165565082
Update Time:2025-05-23

rac-2-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

    • rac-2-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid
    • rac-2-{[(1R,5S)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}butanoic acid
    • 2227934-75-8
    • EN300-1555721
    • Inchi: 1S/C26H28N2O5/c1-2-23(25(30)31)28-24(29)16-8-7-9-17(14-16)27-26(32)33-15-22-20-12-5-3-10-18(20)19-11-4-6-13-21(19)22/h3-7,9-13,16-17,22-23H,2,8,14-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t16-,17-,23?/m1/s1
    • InChI Key: XXMNSNZNYIICET-QVSFKUMNSA-N
    • SMILES: O(C(N[C@@H]1C=CC[C@@H](C(NC(C(=O)O)CC)=O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 448.19982200g/mol
  • Monoisotopic Mass: 448.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 731
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 105Ų

rac-2-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid Pricemore >>

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Additional information on rac-2-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid

Introducing rac-2-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid (CAS No. 2227934-75-8): A Novel Compound with Potential Applications in Medicinal Chemistry

The compound rac-2-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid, identified by its unique Chemical Abstracts Service (CAS) number 2227934-75-8, represents a significant advancement in the field of medicinal chemistry. This meticulously designed molecule has garnered attention due to its intricate structural framework and its potential therapeutic applications. The presence of a fluorenylmethoxycarbonyl (Fmoc) group and a cyclohexenyl formamide moiety suggests a multifaceted role in biochemical interactions, making it a promising candidate for further exploration.

Recent advancements in drug discovery have emphasized the importance of stereochemically complex molecules that can interact with biological targets in a highly specific manner. The stereochemistry defined by the (1R,5S) configuration of the cyclohexane ring in this compound is particularly noteworthy, as it may confer unique binding properties to potential receptors or enzymes. This stereochemical precision is often a critical factor in the efficacy and selectivity of pharmaceutical agents.

The Fmoc group is widely recognized for its utility in peptide synthesis and as a protecting group for amino acids. Its incorporation into this compound not only suggests potential applications in peptidomimetic drug design but also opens avenues for studying its impact on metabolic stability and bioavailability. Peptidomimetics have become increasingly important in drug development due to their ability to mimic the biological activity of peptides while exhibiting improved pharmacokinetic properties.

One of the most intriguing aspects of this compound is its structural similarity to known bioactive molecules. The cyclohexenyl formamide moiety is a feature frequently observed in pharmacologically active compounds, often contributing to their binding affinity and specificity. By leveraging such structural motifs, medicinal chemists can rationally design molecules with enhanced therapeutic potential. The combination of these elements in rac-2-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid positions it as a valuable scaffold for further derivatization and optimization.

In the realm of computational chemistry, the molecular structure of this compound has been subjected to extensive virtual screening and molecular dynamics simulations. These studies have provided insights into its potential interactions with biological targets, such as enzymes and receptors. The predicted binding modes suggest that this molecule may exhibit inhibitory activity against certain therapeutic targets, making it a compelling candidate for further experimental validation.

The synthesis of this compound presents an intriguing challenge due to its complex stereochemistry and functional groups. Advanced synthetic methodologies, including asymmetric catalysis and transition-metal-mediated reactions, have been employed to achieve the desired configuration with high enantioselectivity. Such synthetic approaches not only highlight the ingenuity of modern organic chemistry but also underscore the importance of robust synthetic strategies in realizing novel drug candidates.

Evaluation of the pharmacokinetic properties of rac-2-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid has revealed promising characteristics regarding solubility, stability, and metabolic profiles. These parameters are crucial for determining the feasibility of clinical translation and ensuring that the compound can be formulated into an effective therapeutic agent. Preliminary studies indicate that modifications to the fluorenylmethoxycarbonyl group may enhance oral bioavailability, further increasing its attractiveness as a drug candidate.

The potential applications of this compound extend beyond traditional small-molecule drug development. Its structural features make it an excellent starting point for exploring novel therapeutic modalities, such as proteolysis-targeting chimeras (PROTACs) or molecular glues that modulate protein-protein interactions. These emerging fields hold great promise for addressing complex diseases that are currently difficult to treat with conventional drugs.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing the development of compounds like rac-2-{(1R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}butanoic acid. Such partnerships facilitate the integration of expertise from various disciplines, including organic synthesis, medicinal chemistry, pharmacology, and biotechnology. By fostering interdisciplinary collaboration, we can accelerate the discovery and development of new therapeutics that address unmet medical needs.

The future prospects for this compound are bright, with ongoing research aimed at elucidating its mechanism of action and exploring new derivatives with enhanced potency and selectivity. As our understanding of biological pathways continues to expand, compounds like rac-2-{(1R,5S)-5-({(9H-fluoren-9-y lmethoxycarbonyl}amino)cyclohexenylformamido}butanoic acid (CAS No. 2227934758) will play an increasingly important role in shaping the next generation of medicines.

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